Cas no 144731-95-3 (Isovaline,3,3-dimethyl- (9CI))

• Product Name: Isovaline,3,3-dimethyl- (9CI)
• CAS No: 144731-95-3
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 108860
• PubChem ID: 13314536
• Update Time: 2025-04-18

Isovaline,3,3-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Isovaline,3,3-dimethyl- (9CI)
• 2-amino-2,3,3-trimethylbutanoic acid
• SCHEMBL3821556
• 144731-95-3
• (R)-2-Amino-2,3,3-trimethylbutyric acid hydrochloride
• EN300-7006501
• AKOS006360264
• trimethylaminobutyric acid

• Inchi： 1S/C7H15NO2/c1-6(2,3)7(4,8)5(9)10/h8H2,1-4H3,(H,9,10)
• InChI Key： QIGAECVGPWRCHY-UHFFFAOYSA-N
• SMILES： OC(C(C)(C(C)(C)C)N)=O

Computed Properties

• Exact Mass: 145.11035
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32